4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde
Overview
Description
4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde, also known as DFNB, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as methanol and ethanol. DFNB has been used in various fields of research, including medicinal chemistry, neuroscience, and biochemistry.
Mechanism of Action
4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde inhibits the reuptake of dopamine by binding to the dopamine transporter (DAT) in the brain. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can affect the behavior and physiology of the individual. 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has been shown to be more potent than other DAT inhibitors, making it a valuable tool in the study of dopamine function.
Biochemical and Physiological Effects:
4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has been shown to have a significant impact on the biochemical and physiological processes in the brain. It has been shown to increase locomotor activity and induce stereotypic behaviors in animals. 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has also been shown to increase the release of dopamine in the nucleus accumbens, a region of the brain associated with reward and addiction. In addition, 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has been shown to decrease the activity of GABAergic neurons in the striatum, which can affect motor function.
Advantages and Limitations for Lab Experiments
4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has several advantages for use in lab experiments. It is a potent and selective inhibitor of DAT, making it a valuable tool in the study of dopamine function. 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde is also stable and easy to handle, making it a preferred compound for experiments. However, 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has some limitations, including its high cost and the complexity of its synthesis. In addition, 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde is not a perfect model for studying dopamine function, as it does not affect other neurotransmitters that may be involved in the regulation of behavior and physiology.
Future Directions
For research include the development of new drugs for the treatment of neurological disorders, the study of the molecular mechanisms of addiction, and the role of dopamine in other physiological processes.
Scientific Research Applications
4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has been extensively used in scientific research due to its unique properties. It is a potent inhibitor of the dopamine transporter (DAT) and has been used to study the role of dopamine in the brain. 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has also been used in the development of drugs for the treatment of Parkinson's disease and other neurological disorders. In addition, 4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde has been used in the study of the molecular mechanisms of drug addiction.
properties
IUPAC Name |
4-(3,3-difluoropiperidin-1-yl)-2-nitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2N2O3/c13-12(14)4-1-5-15(8-12)10-3-2-9(7-17)11(6-10)16(18)19/h2-3,6-7H,1,4-5,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAJIGCMLXFSAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC(=C(C=C2)C=O)[N+](=O)[O-])(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601215016 |
Source
|
| Record name | Benzaldehyde, 4-(3,3-difluoro-1-piperidinyl)-2-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601215016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,3-Difluoropiperidin-1-yl)-2-nitrobenzaldehyde | |
CAS RN |
1774896-44-4 |
Source
|
| Record name | Benzaldehyde, 4-(3,3-difluoro-1-piperidinyl)-2-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1774896-44-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzaldehyde, 4-(3,3-difluoro-1-piperidinyl)-2-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601215016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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